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Compound of Interest |

Compound Name: CDK?2 degrader 5
Cat. No.: B15585598
Get Quote
\ J

For: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the structure, mechanism of action,
and preclinical characterization of CDK2 degrader compound 5, a potent and selective
heterobifunctional degrader of Cyclin-Dependent Kinase 2 (CDK2). All data and protocols are
synthesized from publicly available scientific literature and vendor technical data sheets.

Core Structure and Chemical Properties

CDK2 degrader compound 5, also referred to as compound 37 in key scientific literature, is a
Proteolysis Targeting Chimera (PROTAC). Its structure is comprised of three key components:
a ligand that binds to CDK2, a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase, and
a linker that connects these two moieties.

Chemical Structure:

The definitive structure of CDK2 degrader compound 5 (compound 37) is presented in the
primary scientific literature. A discrepancy exists in the molecular formula provided by some
commercial vendors for the compound associated with CAS number 2923574-11-0. For the
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purpose of this guide, the structure and properties are based on the peer-reviewed publication
by Collier et al. (2025).

Physicochemical Properties:

Property Value Reference

CAS Number 2923574-11-0 MedChemExpress|[1]
Molecular Formula C40H50F4AN8O5S ProbeChem[2]
Molecular Weight 830.94 g/mol ProbeChem|[2]
Solubility Soluble in DMSO MedChemExpress[1]

Mechanism of Action: Targeted Protein Degradation

As a heterobifunctional degrader, compound 5 does not inhibit CDK2 through traditional
enzymatic blockade. Instead, it hijacks the cell's natural protein disposal system, the ubiquitin-
proteasome pathway, to specifically eliminate CDK2.

The mechanism involves the formation of a ternary complex between CDK2, compound 5, and
the CRBN E3 ligase. This proximity, induced by the degrader, leads to the polyubiquitination of
CDK2. The ubiquitin tags act as a signal for the proteasome, which then recognizes and
degrades the CDK2 protein. This event-driven pharmacology allows for a prolonged duration of
action that can persist even after the compound has been cleared.[3]
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Mechanism of Action of CDK2 Degrader Compound 5
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Quantitative Data

The following tables summarize the in vitro and in vivo activity of CDK2 degrader compound 5

(referred to as compound 37 in the primary literature).

ble 1- In Vi lati I

Parameter Cell Line Value Reference
CDK2 DC50 TOV21G 17 nM Collier et al., 2025
CDK1 DC50 TOV21G 2130 nM Collier et al., 2025
CDK4 DC50 TOV21G 1276 nM Collier et al., 2025
CDK6 DC50 TOV21G >10,000 nM Collier et al., 2025
CDK9 DC50 TOV21G >10,000 nM Collier et al., 2025
pRB IC50 MKN1 23 nM Collier et al., 2025
pRB IC90 MKN1 110 nM Collier et al., 2025
pRB Imax MKN1 91% Collier et al., 2025
Dmax (HIiBiT Assay) Not Specified >50% and <80% MedChemExpress|[1]
Antiproliferative 1C50 i

- MKN1 9nM Collier et al., 2025
(CCNE1-amplified)
Antiproliferative IC50
(CCNE1-non- TOV21G 5760 nM Collier et al., 2025
amplified)

Table 2: In Vivo Efficacy in Xenograft Models
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Animal Model Cell Line Dosing Outcome Reference
HCC1569 95% Tumor
Mouse Xenograft (CCNEL1- 30 mg/kg BID Growth Inhibition ~ ProbeChem][2]
amplified) (TGI)
HCC1569
5% Tumor
Mouse Xenograft (CCNE1- 50 mg/kg BID ) ProbeChem[2]
N Regression
amplified)
90% CDK?2
degradation and
Mouse Xenograft MKN1 50 mg/kg BID ProbeChem|[2]
90% pRB
inhibition

Signaling Pathway

CDK2 is a critical regulator of the cell cycle, particularly at the G1/S transition. It forms a
complex with Cyclin E, which then phosphorylates the Retinoblastoma (Rb) protein.
Phosphorylation of Rb leads to its inactivation and the release of the E2F transcription factor,
which promotes the expression of genes required for DNA replication and S-phase entry. By
degrading CDK2, compound 5 prevents Rb phosphorylation, keeping it in its active, tumor-
suppressive state, thereby arresting the cell cycle.
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CDK2/Rb Signaling Pathway and Intervention by Compound 5
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Experimental Protocols

The following are generalized protocols for key experiments cited in the characterization of
CDK2 degrader compound 5, based on standard methodologies in the field. For compound-
specific details, refer to the primary publications.

HiBiT Lytic Detection Assay for Protein Degradation
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This protocol is used to quantify the amount of a HiBiT-tagged protein in cell lysates.

Workflow:

Methodology:

HiBIT Lytic Detection Assay Workflow

1. Cell Culture
(Expressing HiBiT-tagged CDK2)

2. Compound Treatment
(Varying concentrations of Cpd 5)

3. Cell Lysis & Detection
(Add Nano-Glo HiBIT Lytic Reagent)

4. Luminescence Measurement
(Plate Luminometer)

5. Data Analysis
(Calculate DC50 and Dmax)

Click to download full resolution via product page

HiBiT Lytic Detection Assay Workflow
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Cell Preparation: Seed cells engineered to endogenously express HiBiT-tagged CDK2 in a
multi-well plate (e.g., 96-well white, clear-bottom plates) and culture under standard
conditions.

Compound Addition: Treat cells with a serial dilution of CDK2 degrader compound 5. Include
vehicle-only (e.g., DMSO) controls. Incubate for a specified period (e.g., 24 hours).

Lysis and Detection: Equilibrate the plate to room temperature. Prepare the Nano-Glo®
HIiBiT® Lytic Reagent according to the manufacturer's instructions. Add the reagent to each

well.

Signal Measurement: Incubate the plate for a short period at room temperature with gentle
shaking to ensure complete lysis and signal generation. Measure luminescence using a
plate-reading luminometer.

Data Analysis: Normalize the luminescence signals to the vehicle-treated controls. Plot the
normalized values against the compound concentration and fit to a dose-response curve to
determine the DC50 (concentration at which 50% degradation is achieved) and Dmax
(maximum degradation percentage).

In Vivo Tumor Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a compound
in a mouse xenograft model.

Methodology:

o Cell Implantation: Subcutaneously implant a suspension of a human cancer cell line (e.qg.,
HCC1569, which has CCNE1 amplification) into the flank of immunocompromised mice (e.g.,
nude or NSG mice).

e Tumor Growth and Randomization: Monitor tumor growth regularly using calipers. Once
tumors reach a predetermined average size (e.g., 150-200 mm?3), randomize the mice into
treatment and vehicle control groups.

e Compound Administration: Administer CDK2 degrader compound 5 via the desired route
(e.g., oral gavage, BID - twice daily) at specified dose levels. The vehicle group receives the
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formulation without the active compound.

» Efficacy Monitoring: Measure tumor volumes and body weights periodically throughout the
study.

o Pharmacodynamic Analysis: At the end of the study, or at specified time points, tumors can
be harvested for analysis of target engagement, such as measuring the levels of CDK2 and
phosphorylated Rb via Western blot or immunohistochemistry.

o Data Analysis: Calculate tumor growth inhibition (TGI) or tumor regression for each treatment
group compared to the vehicle control. Statistical analysis is performed to determine the
significance of the observed anti-tumor effects.

Synthesis

The synthesis of CDK2 degrader compound 5 (compound 37) is a multi-step process involving
the preparation of the CDK2-binding moiety, the CRBN ligand, and the linker, followed by their
conjugation. For detailed synthetic schemes and characterization data, please refer to the
supporting information of the primary publication by Collier et al., 2025 in the Journal of
Medicinal Chemistry.

Conclusion

CDK2 degrader compound 5 is a highly potent and selective heterobifunctional degrader that
effectively induces the degradation of CDK2. Its mechanism of action, leading to the
stabilization of the Rb tumor suppressor, translates to significant anti-proliferative activity in
cancer cells with amplified Cyclin E1 and robust anti-tumor efficacy in preclinical xenograft
models. These characteristics highlight its potential as a promising therapeutic agent for
cancers dependent on CDK2 signaling. Further investigation and clinical development are
warranted to fully elucidate its therapeutic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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